3-Chloro-6-fluoro-2-iodopyridine
Overview
Description
3-Chloro-6-fluoro-2-iodopyridine is a chemical compound with the CAS Number: 1807166-48-8 . It has a molecular weight of 257.43 . The compound is typically stored at a temperature of 4 degrees Celsius . It is a powder in its physical form .
Synthesis Analysis
The synthesis of similar compounds has been described in the literature. For instance, the synthesis of 5-bromo-2-chloro-4-fluoro-3-iodopyridine and 3-bromo-6-chloro-4-fluoro-2-iodopyridine has been achieved using halogen dance reactions .Molecular Structure Analysis
The IUPAC name of 3-Chloro-6-fluoro-2-iodopyridine is the same as its common name . The InChI code for this compound is 1S/C5H2ClFIN/c6-3-1-2-4(7)9-5(3)8/h1-2H .Chemical Reactions Analysis
The compound has been involved in halogen dance reactions . This process involves the movement of a halogen from one carbon to another in an organic compound .Physical And Chemical Properties Analysis
3-Chloro-6-fluoro-2-iodopyridine is a powder that is stored at a temperature of 4 degrees Celsius . It has a molecular weight of 257.43 . The compound’s InChI code is 1S/C5H2ClFIN/c6-3-1-2-4(7)9-5(3)8/h1-2H .Scientific Research Applications
Synthesis of Pentasubstituted Pyridines
Research by Wu et al. (2022) highlights the synthesis of unique halogen-rich pyridines, including 3-Chloro-6-fluoro-2-iodopyridine, through halogen dance reactions. These intermediates are crucial for generating pentasubstituted pyridines with functionalities that can be further manipulated chemically, showcasing its role as a versatile building block in organic synthesis.
Halogen Bonding in Crystal Engineering
The study of halogen bonding, particularly involving iodopyridines, provides insights into crystal packing mechanisms. This principle is crucial in materials science for designing molecular structures with desired physical properties. Although the specific compound 3-Chloro-6-fluoro-2-iodopyridine was not directly studied for this purpose, related compounds demonstrate the potential utility of halogen bonding in crystal engineering Gorokh et al. (2019).
Radiolabeling and Medical Imaging
Derivatives of 3-Chloro-6-fluoro-2-iodopyridine, such as fluoropyridines, have been explored for radiolabeling and subsequent use in Positron Emission Tomography (PET) imaging. This application is crucial in developing diagnostic tools and investigating biological pathways Carroll et al. (2007). The ability to introduce fluorine-18 at specific positions on the pyridine ring enhances the stability and potential utility of these radiotracers in vivo.
Development of Fluorescence Probes
The structural flexibility and electronic properties of 3-Chloro-6-fluoro-2-iodopyridine make it a candidate for developing fluorescence probes. While direct applications in this area were not identified in the reviewed literature, related pyridine compounds have been employed to create ratiometric fluorescence probes for selective visual sensing of ions, indicating the potential of halogenated pyridines in sensor technology Ajayaghosh et al. (2005).
Safety and Hazards
properties
IUPAC Name |
3-chloro-6-fluoro-2-iodopyridine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2ClFIN/c6-3-1-2-4(7)9-5(3)8/h1-2H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XEQFHSPLQVGZNK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1Cl)I)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2ClFIN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.43 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-6-fluoro-2-iodopyridine | |
CAS RN |
1807166-48-8 |
Source
|
| Record name | 3-chloro-6-fluoro-2-iodopyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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